Cas no 80186-81-8 (3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid)

• Product Name: 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid
• CAS No: 80186-81-8
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD14623997
• CID: 723171
• PubChem ID: 133402
• Update Time: 2025-06-10

3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(2-aminoethyl)thio]-2-methyl-
• 3-(2-aminoethylsulfanyl)-2-methylpropanoic acid
• 3-(2-aminoethylsulfanyl)-2-methyl-propanoic acid
• 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid
• S-(2-carboxypropyl)-Cysteamine
• S-2-carboxypropyl-cysteamine
• 3-((2-Aminoethyl)thio)-2-methylpropanoic acid
• AKOS010574711
• NS00125640
• 3-((2-aminoethyl)thio)-2-methyl-Propanoic acid
• Propanoic acid, 3-[(2-aminoethyl)thio]-2-methyl-
• 3-[(2-aminoethyl)sulfanyl]-2-methylpropanoicacid
• Propanoic acid, 3-((2-aminoethyl)thio)-2-methyl-
• 80186-81-8
• CHEBI:184285
• 3-(2-aminoethylsulanyl)-2-methylpropanoic acid
• DTXSID20868563
• SCHEMBL22413378
• S-(2-Carboxypropyl)cysteamine
• 3-((2-aminoethyl)thio)-2-methyl-Propanoate
• LMFA01020395
• 3-[(2-aminoethyl)sulfanyl]-2-methylpropanoic acid
• S-2-Cpct
• EN300-258844
• G82759

• MDL： MFCD14623997
• Inchi： 1S/C6H13NO2S/c1-5(6(8)9)4-10-3-2-7/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key： UFRVABODKAYFCB-UHFFFAOYSA-N
• SMILES： S(CCN)CC(C(=O)O)C

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid

Comprehensive Overview of 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid (CAS No. 80186-81-8): Properties, Applications, and Research Insights

3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid (CAS No. 80186-81-8) is a sulfur-containing amino acid derivative with a unique molecular structure. This compound, often abbreviated as AEMP in research literature, has garnered significant attention due to its potential applications in biochemistry, pharmaceuticals, and material science. The presence of both aminoethyl and sulfanyl groups in its structure makes it a versatile building block for synthesizing more complex molecules.

In recent years, the demand for sulfur-containing amino acids like 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid has surged, driven by their role in drug development and enzyme inhibition studies. Researchers are particularly interested in its ability to form stable thioether bonds, which are crucial for designing peptide-based therapeutics. The compound's CAS No. 80186-81-8 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the most discussed topics related to 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid is its potential as a chelating agent. Its molecular structure allows it to bind metal ions, making it valuable in environmental remediation and industrial processes. This aligns with the global focus on sustainable chemistry and green alternatives to traditional heavy metal scavengers. Searches for "biodegradable chelators" and "amino acid-based metal binders" often lead to studies involving this compound.

The synthesis of 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid typically involves the reaction of 2-methylpropanoic acid derivatives with cysteamine, yielding a product with high purity when optimized. Recent advancements in enzymatic synthesis methods have improved the yield and reduced byproducts, addressing the industry's push toward cleaner production methods. These developments respond to frequent queries about "eco-friendly synthesis of sulfur amino acids" in scientific forums.

In pharmaceutical research, 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid serves as a precursor for prodrugs and targeted drug delivery systems. Its ability to cross cell membranes and release active compounds under specific conditions has been explored in cancer therapy studies. This connects to trending searches like "amino acid drug carriers" and "smart drug release mechanisms", highlighting its relevance in cutting-edge medical research.

Analytical characterization of CAS No. 80186-81-8 involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are critical for regulatory compliance in pharmaceutical applications. The consistent appearance of "HPLC analysis of sulfur amino acids" in search trends underscores the importance of quality control in this field.

From a commercial perspective, 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid is supplied by specialty chemical manufacturers with certifications like GMP and ISO. Its pricing and availability fluctuate based on raw material costs and production scale, topics frequently queried as "bulk suppliers of CAS 80186-81-8". The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are also common concerns among buyers.

Future research directions for 3-(2-aminoethyl)sulfanyl-2-methylpropanoic acid may explore its applications in biodegradable polymers and nutraceuticals. With increasing interest in sustainable biomaterials and functional foods, this compound's multifunctional nature positions it as a promising candidate for interdisciplinary innovation. These prospects align with emerging search terms like "amino acids in circular economy" and "next-gen biomaterial precursors".